Cas no 1206971-39-2 (5-(Chloromethyl)-2-(3-chlorophenyl)-4-methyl-1,3-oxazole)

• Product Name: 5-(Chloromethyl)-2-(3-chlorophenyl)-4-methyl-1,3-oxazole
• CAS No: 1206971-39-2
• MF: C₁₁H₉Cl₂NO
• MW: 242.101260900497
• MDL: MFCD21604758
• CID: 5157560
• PubChem ID: 124706997
• Update Time: 2025-05-24

5-(Chloromethyl)-2-(3-chlorophenyl)-4-methyl-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 5-(chloromethyl)-2-(3-chlorophenyl)-4-methyl-1,3-oxazole
• 5-(chloromethyl)-2-(3-chlorophenyl)-4-methyloxazole
• 5-(Chloromethyl)-2-(3-chlorophenyl)-4-methyl-1,3-oxazole

• MDL： MFCD21604758
• Inchi： 1S/C11H9Cl2NO/c1-7-10(6-12)15-11(14-7)8-3-2-4-9(13)5-8/h2-5H,6H2,1H3
• InChI Key： JWEJNJSKPDWCPN-UHFFFAOYSA-N
• SMILES： ClCC1=C(C)N=C(C2C=CC=C(C=2)Cl)O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 3.5
• Topological Polar Surface Area: 26

Additional information on 5-(Chloromethyl)-2-(3-chlorophenyl)-4-methyl-1,3-oxazole

Research Brief on 5-(Chloromethyl)-2-(3-chlorophenyl)-4-methyl-1,3-oxazole (CAS: 1206971-39-2)

5-(Chloromethyl)-2-(3-chlorophenyl)-4-methyl-1,3-oxazole (CAS: 1206971-39-2) is a chlorinated oxazole derivative that has garnered significant attention in recent chemical and pharmaceutical research. Oxazole derivatives are known for their versatile biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. This compound, in particular, has been investigated for its potential as a key intermediate in the synthesis of more complex bioactive molecules. Recent studies have focused on its structural modifications to enhance pharmacological properties and its role in drug discovery pipelines.

Recent literature highlights the synthetic utility of 5-(Chloromethyl)-2-(3-chlorophenyl)-4-methyl-1,3-oxazole. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its application in the synthesis of novel kinase inhibitors targeting cancer pathways. The chloromethyl group at the 5-position allows for further functionalization, making it a valuable scaffold for medicinal chemists. Researchers have successfully coupled this compound with various nucleophiles to generate libraries of potential drug candidates, showcasing its versatility in lead optimization.

In terms of biological activity, preliminary screening data from Bioorganic & Medicinal Chemistry Letters (2024) indicate that derivatives of 5-(Chloromethyl)-2-(3-chlorophenyl)-4-methyl-1,3-oxazole exhibit moderate inhibitory effects against Gram-positive bacteria, including MRSA strains. The presence of the 3-chlorophenyl moiety appears to enhance membrane penetration, a critical factor in antimicrobial efficacy. However, cytotoxicity profiles suggest the need for further structural refinement to improve selectivity indices.

From a mechanistic perspective, computational docking studies (Molecular Pharmaceutics, 2024) propose that this oxazole derivative interacts with ATP-binding pockets of target enzymes. The methyl group at the 4-position contributes to hydrophobic interactions, while the chlorophenyl ring participates in π-stacking with aromatic residues. These insights are driving rational design approaches for next-generation derivatives with improved binding affinities.

The compound's stability and reactivity have also been subjects of investigation. Accelerated stability studies under ICH guidelines reveal that 1206971-39-2 maintains >90% purity under standard storage conditions for 12 months, making it suitable for long-term pharmaceutical applications. However, its sensitivity to nucleophilic attack at the chloromethyl position necessitates careful handling during synthetic processes.

Current research gaps include the need for comprehensive in vivo pharmacokinetic studies and toxicological assessments. While in vitro data are promising, the translation to animal models remains limited. Several pharmaceutical companies have included this scaffold in their patent applications (2023-2024), indicating growing commercial interest in its therapeutic potential.

In conclusion, 5-(Chloromethyl)-2-(3-chlorophenyl)-4-methyl-1,3-oxazole represents a promising chemical entity in medicinal chemistry. Its synthetic accessibility and modifiable structure position it as a valuable building block for drug discovery. Future research should focus on expanding its biological evaluation across additional therapeutic targets and optimizing ADME properties for clinical translation.